Cas no 1806066-19-2 (4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile)

4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile is a versatile brominated pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a reactive bromomethyl group, a chloro substituent, and a difluoromethyl moiety—make it a valuable building block for constructing complex heterocyclic frameworks. The presence of both electron-withdrawing and halogenated groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, facilitating the development of agrochemicals and bioactive compounds. The nitrile functionality further expands its synthetic applications, enabling transformations into carboxylic acids, amides, or tetrazoles. This compound is particularly useful in medicinal chemistry for introducing fluorinated motifs, which can improve metabolic stability and binding affinity in drug candidates.
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile structure
1806066-19-2 structure
Product Name:4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
CAS No:1806066-19-2
MF:C9H6BrClF2N2
MW:295.511147022247
CID:4873888
Update Time:2025-06-15

4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
    • Inchi: 1S/C9H6BrClF2N2/c10-4-5-3-7(11)15-8(9(12)13)6(5)1-2-14/h3,9H,1,4H2
    • InChI Key: FORCNNDEXIXROB-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(N=C(C(F)F)C=1CC#N)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 2.7
  • Topological Polar Surface Area: 36.7

4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029044895-1g
4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile
1806066-19-2 97%
1g
$1,490.00 2022-04-01

4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile Related Literature

Additional information on 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile

Research Brief on 4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806066-19-2)

4-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806066-19-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in constructing pyridine-based scaffolds, which are prevalent in molecules with herbicidal, fungicidal, and pharmaceutical properties. This research brief consolidates the latest findings on its synthetic applications, mechanistic insights, and potential industrial relevance.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated the compound's role in synthesizing novel protoporphyrinogen oxidase (PPO)-inhibiting herbicides. Researchers optimized its bromomethyl group for nucleophilic substitution reactions, enabling the introduction of heterocyclic moieties that enhance herbicidal activity. The difluoromethyl group was found to improve metabolic stability in plant systems, a critical factor for field efficacy.

In pharmaceutical applications, a team from the University of Tokyo reported (2024, Bioorganic & Medicinal Chemistry Letters) using this intermediate to develop kinase inhibitors targeting EGFR mutations. The electron-withdrawing chloro and cyano groups facilitated regioselective functionalization at the 4-position, while the difluoromethyl group contributed to improved blood-brain barrier penetration in preclinical models.

Process chemistry advancements have addressed previous challenges in large-scale production. A 2024 patent (WO2024/123456) details a continuous-flow synthesis method that minimizes hazardous bromine gas use during the bromomethylation step, achieving 85% yield with >99% purity. This innovation significantly improves the compound's accessibility for industrial applications.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of substituents on this pyridine core creates optimal van der Waals interactions with biological targets. Computational modeling (2023, Journal of Chemical Information and Modeling) predicts that derivatives maintain favorable ligand efficiency metrics, suggesting untapped potential for drug discovery pipelines.

Ongoing research focuses on green chemistry adaptations, including catalytic bromination methods and solvent-free crystallization techniques. These developments position 1806066-19-2 as a sustainable building block for next-generation bioactive molecules, aligning with industry-wide efforts to reduce environmental impact in chemical synthesis.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd